Ethyl (3R)-3-amino-4-phenylmethoxybutanoate

• IUPAC Name: ethyl (3R)-3-amino-4-phenylmethoxybutanoate
• InChI: InChI=1S/C13H19NO3/c1-2-17-13(15)8-12(14)10-16-9-11-6-4-3-5-7-11/h3-7,12H,2,8-10,14H2,1H3/t12-/m1/s1
• InChI Key: JBVHGRXPZNNHDN-GFCCVEGCSA-N
• Canonical SMILES: CCOC(=O)CC(COCC1=CC=CC=C1)N
• Isomeric SMILES: CCOC(=O)C[C@H](COCC1=CC=CC=C1)N
• Molecular Formula: C13H19NO3
• Molecular Weight: 237.29 g/mol

Description

Compounds like this are usually described by their molecular formula, structure, and functional groups. They may also be associated with a specific application or field of study.

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions that transform simple precursor molecules into the desired compound. The process often involves retrosynthetic analysis, which is a technique for planning a synthesis by transforming a target molecule into simpler precursor structures.

Molecular Structure Analysis

The molecular structure of a compound is typically analyzed using techniques such as X-ray crystallography, nuclear magnetic resonance (NMR), and mass spectrometry. These techniques provide information about the arrangement of atoms within the molecule and the types of bonds between them.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. This can include reactions with other compounds under various conditions, and the study of reaction mechanisms.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its melting point, boiling point, solubility, and reactivity, are typically determined through experimental measurements.

Mechanism of Action

If the compound has a biological activity, its mechanism of action would be studied. This involves understanding how the compound interacts with biological systems at the molecular level to produce its effects.

Safety and Hazards

The safety and hazards associated with a compound are typically determined through toxicological studies and by referencing material safety data sheets (MSDS). These provide information on the potential health risks, precautions for handling and use, and procedures for safe storage and disposal.

Future Directions

The future directions for research on a compound would depend on its potential applications. This could involve further studies to better understand its properties, development of new synthesis methods, or exploration of new applications.